Cas no 900174-36-9 (Benzaldehyde, 2-[(1-methylethyl)thio]-5-nitro-)

Benzaldehyde, 2-[(1-methylethyl)thio]-5-nitro- structure
900174-36-9 structure
Product Name:Benzaldehyde, 2-[(1-methylethyl)thio]-5-nitro-
CAS No:900174-36-9
MF:C10H11NO3S
MW:225.264241456985
CID:796383
PubChem ID:57942865
Update Time:2025-04-19

Benzaldehyde, 2-[(1-methylethyl)thio]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-[(1-methylethyl)thio]-5-nitro-
    • 5-nitro-2-propan-2-ylsulfanylbenzaldehyde
    • AKOS013115762
    • 5-Nitro-2-[(propan-2-yl)sulfanyl]benzaldehyde
    • 2-Isopropylsulfanyl-5-nitrobenzaldehyde
    • 900174-36-9
    • CS-0459385
    • SCHEMBL2855080
    • 2-Isopropylsulfanyl-5-nitro-benzaldehyde
    • ZQINYAVNNDZHIT-UHFFFAOYSA-N
    • 2-(isopropylthio)-5-nitrobenzaldehyde
    • A1-08240
    • DTXSID80728437
    • Inchi: 1S/C10H11NO3S/c1-7(2)15-10-4-3-9(11(13)14)5-8(10)6-12/h3-7H,1-2H3
    • InChI Key: ZQINYAVNNDZHIT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1C=O)[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 225.04596439g/mol
  • Monoisotopic Mass: 225.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 88.2Ų

Benzaldehyde, 2-[(1-methylethyl)thio]-5-nitro- Pricemore >>

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900174-36-9 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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